(2S,3S)-3-amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid

• IUPAC Name: (2S,3S)-3-amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid
• InChI: InChI=1S/C10H13NO4/c1-15-7-4-2-3-6(5-7)8(11)9(12)10(13)14/h2-5,8-9,12H,11H2,1H3,(H,13,14)/t8-,9-/m0/s1
• InChI Key: ICTHUARFCCZYSQ-IUCAKERBSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C(C(C(=O)O)O)N
• Isomeric SMILES: COC1=CC=CC(=C1)[C@@H]([C@@H](C(=O)O)O)N
• Molecular Formula: C10H13NO4
• DSSTOX Substance ID: DTXSID20376173
• Molecular Weight: 211.21 g/mol
• CAS RN: 959583-94-9

Description

(2S,3S)-3-amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid, also known as L-AP3, is a potent and selective antagonist of metabotropic glutamate receptors (mGluRs). It was first synthesized in 1990 by Schoepp et al. and has since been extensively used in scientific research to study the role of mGluRs in various physiological processes.

Scientific Research Applications

Synthesis and Evaluation

• Synthesis and Antioxidant Activity : A study demonstrated the synthesis of novel compounds related to (2S,3S)-3-amino-2-hydroxy-3-(3-methoxyphenyl)propanoic acid, showing significant antioxidant action (Subudhi & Sahoo, 2011).

Chemical Properties and Reactions

• Ring Closure Reaction : Research on the acid-catalyzed ring closure of 2-(4-methoxyphenyl)-3-(3-methoxyphenyl)propionic acid has been documented, highlighting its reactivity and potential for derivative formation (Brown, Denman, & O'donnell, 1971).

Medicinal Chemistry

• Antifungal Peptides Study : A study explored the chemical reactivity and molecular properties of antifungal tripeptides related to this compound, using conceptual density functional theory (Flores-Holguín, Frau, & Glossman-Mitnik, 2019).

Material Science and Engineering

• Modification of Hydrogels : An investigation into the modification of poly vinyl alcohol/acrylic acid hydrogels with various amine compounds, including 2-amino-3-(4-hydroxyphenyl) propanoic acid, revealed potential applications in biomedical fields (Aly & El-Mohdy, 2015).

Environmental Science

• Phytotoxic and Mutagenic Effects : Research assessing the phytotoxic and genotoxic effects of certain cinnamic acid derivatives, including 2,3-dibromo-3-(4-hydroxy-3-methoxyphenyl)-propanoic acid, provided insights into environmental implications (Jităreanu et al., 2013).

Corrosion Inhibition

• Mild Steel Corrosion Inhibition : A study on Schiff's bases derived from cysteine and including 2-((4-hydroxy-3-methoxybenzylidene)amino)-3-mercaptopropanoic acid revealed their effectiveness as corrosion inhibitors for mild steel in acidic solutions (Gupta et al., 2016).

Crystallography and Structural Chemistry

• X-ray Crystallography : The structural investigation and X-ray crystallography of derivatives like 2-acetoxy-3-(3,4-diacetoxyphenyl)propanoic acid have been carried out to understand their molecular structure and stability (Chen et al., 2016).